Cas no 13211-32-0 (tert-Butoxy Acetic Acid)

tert-Butoxy Acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butoxy)acetic acid
- tert-Butoxyacetic acid
- Acetic acid,2-(1,1-dimethylethoxy)-
- O-TERT-BUTYL-GLYCOLLIC ACID
- 2-tert-Butoxyacetic
- 2-TERT-BUTOXYACETIC ACID
- (tert-Butoxy)ethanoic acid
- 2-TERTIARY-BUTOXYACETIC ACID
- tert-Butoxy acetic acid
- 2-[(2-methylpropan-2-yl)oxy]acetic Acid
- (1,1-Dimethylethoxy)acetic acid
- Acetic acid, (1,1-dimethylethoxy)-
- t-butoxyacetic acid
- tert-Butoxy-acetic acid
- (tert-Butoxy)acetic acid
- HQLILHPGWSURBT-UHFFFAOYSA-N
- tert-Butoxyacetic
- DTXSID20375469
- MFCD03452738
- J-006124
- A806382
- Boc-3-amino-3-(benzo[d][1,3]dioxol-5-yl)propanoicacid
- Acetic acid, 2-(1,1-dimethylethoxy)-
- 2-(1,1-Dimethylethoxy)acetic acid
- AMY11484
- Z362795372
- CCG-352166
- SY040142
- CS-W013413
- FT-0636841
- D70768
- AKOS009157457
- SCHEMBL431399
- tert-Butoxyacetic acid, AldrichCPR
- 2-(tert-butoxy)aceticacid
- EN300-104666
- PS-3095
- 13211-32-0
- 674-324-1
- tert-Butoxy Acetic Acid
-
- MDL: MFCD03452738
- Inchi: 1S/C6H12O3/c1-6(2,3)9-4-5(7)8/h4H2,1-3H3,(H,7,8)
- InChI Key: HQLILHPGWSURBT-UHFFFAOYSA-N
- SMILES: O(C([H])([H])C(=O)O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 132.07900
- Monoisotopic Mass: 132.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 0.7
Experimental Properties
- Boiling Point: 222.3℃ at 760 mmHg
- PSA: 46.53000
- LogP: 0.88610
tert-Butoxy Acetic Acid Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
tert-Butoxy Acetic Acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butoxy Acetic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-104666-5.0g |
2-(tert-butoxy)acetic acid |
13211-32-0 | 95% | 5g |
$66.0 | 2023-05-03 | |
Chemenu | CM248839-25g |
2-(tert-Butoxy)acetic acid |
13211-32-0 | 97% | 25g |
$78 | 2024-08-02 | |
SHENG KE LU SI SHENG WU JI SHU | sc-286788-1g |
tert-Butoxy acetic acid, |
13211-32-0 | 1g |
¥557.00 | 2023-09-05 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T28190-5g |
2-(tert-Butoxy)acetic acid |
13211-32-0 | 95% | 5g |
¥134.0 | 2023-09-06 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T28190-25g |
2-(tert-Butoxy)acetic acid |
13211-32-0 | 95% | 25g |
¥476.0 | 2023-09-06 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012582-5g |
tert-Butoxy Acetic Acid |
13211-32-0 | 97% | 5g |
795.0CNY | 2021-07-13 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T134279-5g |
tert-Butoxy Acetic Acid |
13211-32-0 | 95% | 5g |
¥287.90 | 2023-08-31 | |
Fluorochem | 023523-10g |
tert-Butoxy acetic acid |
13211-32-0 | 98% | 10g |
£78.00 | 2022-03-01 | |
Apollo Scientific | OR0183-5g |
(tert-Butoxy)acetic acid |
13211-32-0 | 96% | 5g |
£30.00 | 2025-02-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1019909-5g |
2-(tert-Butoxy)acetic acid |
13211-32-0 | 98% | 5g |
¥163.00 | 2024-08-09 |
tert-Butoxy Acetic Acid Related Literature
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
Additional information on tert-Butoxy Acetic Acid
Professional Introduction to *tert*-Butoxy Acetic Acid (CAS No. 13211-32-0)
tert-Butoxy Acetic Acid, with the chemical formula C₈H₁₄O₃ and CAS number 13211-32-0, is a versatile organic compound widely recognized for its significant applications in the field of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its unique structural properties, has garnered considerable attention due to its role as an intermediate in synthetic chemistry and its potential in drug development.
The< strong>tert-Butoxy Acetic Acid molecule consists of a carboxylic acid group attached to a tert-butyl ether moiety. This structural configuration imparts exceptional stability and reactivity, making it a valuable building block in organic synthesis. The tert-butyl group enhances the compound's resistance to hydrolysis and oxidation, while the carboxylic acid functionality allows for further derivatization, enabling the creation of more complex molecules.
In recent years, *tert*-Butoxy Acetic Acid has been extensively studied for its applications in medicinal chemistry. Its ability to act as a protecting group for carboxylic acids has been particularly noteworthy. In the synthesis of peptide mimetics and other biologically active compounds, the use of< strong>tert-Butoxy Acetic Acid derivatives helps in maintaining the integrity of sensitive functional groups during multi-step reactions. This has led to significant advancements in the development of novel therapeutic agents.
The pharmaceutical industry has leveraged the properties of< strong>tert-Butoxy Acetic Acid in the design of prodrugs and drug delivery systems. The tert-butyl ether moiety can enhance lipophilicity, facilitating better absorption and bioavailability of drugs. Additionally, the compound's stability under various conditions makes it an ideal candidate for formulation in complex drug delivery matrices. Recent studies have highlighted its role in enhancing the efficacy of anti-inflammatory and anticancer drugs by improving their pharmacokinetic profiles.
Beyond pharmaceuticals, *tert*-Butoxy Acetic Acid finds applications in agrochemicals as a key intermediate in the synthesis of herbicides and pesticides. Its structural features contribute to the development of compounds that exhibit high selectivity and low environmental toxicity. This aligns with the growing demand for sustainable agricultural practices, where efficiency and environmental safety are paramount.
The compound's utility extends to specialty chemical applications as well. For instance, it serves as a precursor in the production of polymer additives that enhance material performance. The stability provided by the tert-butyl group makes it particularly useful in high-performance polymers that require resistance to thermal degradation and chemical attack.
Recent research has also explored the potential of *tert*-Butoxy Acetic Acid derivatives in green chemistry initiatives. The development of biodegradable versions of this compound has opened new avenues for environmentally friendly synthetic routes. These derivatives maintain the desirable properties of the parent molecule while reducing ecological impact, reflecting a commitment to sustainable chemical practices.
The synthesis of< strong>tert-Butoxy Acetic Acid typically involves reactions such as alkoxylation or esterification processes, which highlight its versatility as a synthetic intermediate. Advances in catalytic methods have further optimized these processes, making large-scale production more efficient and cost-effective. This has spurred interest among industrial chemists looking to incorporate this compound into their manufacturing pipelines.
In conclusion, *tert-Butoxy Acetic Acid* (CAS No. 13211-32-0) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it indispensable in pharmaceutical research, agrochemical development, and specialty chemical manufacturing. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, reinforcing its importance in modern chemistry.
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